N-Ethyl-N'-[4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl]urea

• CAS RN: 89541-72-0
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol
• IUPAC Name: 1-ethyl-3-[4-(6-oxo-1H-pyrazin-3-yl)phenyl]urea
• InChI: InChI=1S/C13H14N4O2/c1-2-14-13(19)17-10-5-3-9(4-6-10)11-7-16-12(18)8-15-11/h3-8H,2H2,1H3,(H,16,18)(H2,14,17,19)
• InChI Key: VNMJRUKJZJUYFQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=CC=C(C=C1)C2=CNC(=O)C=N2

Description

N-Ethyl-N'-[4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl]urea is a useful research compound. Its molecular formula is C13H14N4O2 and its molecular weight is 258.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(4-Aminophenyl)-2(1H)-pyrazinone hydrochloride (1.5 g) was suspended in dimethylformamide (20 ml) and triethylamine (3 ml) was added. The dark solution was filtered. Ethyl isocyanate (0.53 ml) was prepared by slowly adding lead tetra acetate (7.3 g) to a solution of propionamide (1.2 g) in dimethylformamide (50 ml). The solution was initially blood-red, but after stirring for one hour at room temperature it turned colourless. The solution of pyrazinone was added and the mixture stirred at room temperature for 36 hours. It was evaporated to dryness and the residue was washed with water; the resulting orange solid was collected by filtration. Recrystallization from glacial acetic acid afforded the title compound; m.p. >300° C.; νmax (liquid paraffin) 1660, 1640 cm-1 ; δ (DMSO-d6) 1.07 (t, 3H, CH3), 6.05 (t, 1H, --NHEt), 7.93, 8.08 (2d, 2H, pyridine H's).